3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine;2-[9,9-dioctyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Description
The compound 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine;2-[9,9-dioctyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a bifunctional fluorene-based molecule comprising two distinct moieties:
- First moiety: A dibromofluorene core functionalized with dimethylamino-propyl groups, enabling cationic charge transport and solubility in polar solvents .
- Second moiety: A dioctylfluorene bearing dioxaborolane (pinacol boronate ester) groups, which facilitate Suzuki-Miyaura cross-coupling reactions for polymer synthesis .
This compound is primarily used in synthesizing conjugated polyelectrolytes (e.g., PFN) for organic electronics, including organic light-emitting diodes (OLEDs) and polymer solar cells .
Properties
Molecular Formula |
C64H94B2Br2N2O4 |
|---|---|
Molecular Weight |
1136.9 g/mol |
IUPAC Name |
3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine;2-[9,9-dioctyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
InChI |
InChI=1S/C41H64B2O4.C23H30Br2N2/c1-11-13-15-17-19-21-27-41(28-22-20-18-16-14-12-2)35-29-31(42-44-37(3,4)38(5,6)45-42)23-25-33(35)34-26-24-32(30-36(34)41)43-46-39(7,8)40(9,10)47-43;1-26(2)13-5-11-23(12-6-14-27(3)4)21-15-17(24)7-9-19(21)20-10-8-18(25)16-22(20)23/h23-26,29-30H,11-22,27-28H2,1-10H3;7-10,15-16H,5-6,11-14H2,1-4H3 |
InChI Key |
KFVHEDPARUQSLK-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C4=C(C3(CCCCCCCC)CCCCCCCC)C=C(C=C4)B5OC(C(O5)(C)C)(C)C.CN(C)CCCC1(C2=C(C=CC(=C2)Br)C3=C1C=C(C=C3)Br)CCCN(C)C |
Related CAS |
673474-74-3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes for 3-[2,7-Dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine
Core Framework Construction
Compound 1 is synthesized via sequential alkylation and bromination of a fluorene backbone. The foundational step involves introducing two 3-(dimethylamino)propyl groups at the 9-position of fluorene. A representative method involves reacting 9H-fluorene with 3-chloro-N,N-dimethylpropan-1-amine under basic conditions. The reaction proceeds via nucleophilic substitution, where the fluorene’s central carbon is alkylated by the amine-containing propyl chains.
Key Reaction:
$$
\text{9H-Fluorene} + 2 \, \text{Cl(CH}2\text{)}3\text{N(CH}3\text{)}2 \xrightarrow{\text{NaH, DMF}} \text{9,9-Bis[3-(dimethylamino)propyl]fluorene}
$$
This intermediate is subsequently brominated at the 2- and 7-positions using bromine (Br₂) in the presence of a Lewis acid catalyst such as FeBr₃.
Bromination Optimization
Bromination efficiency depends on reaction temperature and stoichiometry. Excess bromine (2.2 equivalents per site) at 0–5°C in dichloromethane achieves >95% dibromination yield. Lower temperatures minimize polybromination byproducts. Post-reaction purification via column chromatography (silica gel, ethyl acetate/hexane) isolates the target compound as a pale orange powder.
Chemical Reactions Analysis
Types of Reactions
The compound 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine undergoes various types of reactions, including:
Substitution Reactions: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions to modify its electronic properties.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF) at elevated temperatures.
Oxidation and Reduction Reactions: Oxidizing agents like potassium permanganate or reducing agents like lithium aluminum hydride are used under controlled conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups, while oxidation and reduction reactions can modify the electronic properties of the compound .
Scientific Research Applications
Organic Electronics
The compound serves as a crucial building block in the synthesis of organic semiconductors. Its derivatives are utilized in:
- Organic Field Effect Transistors (OFETs): The unique electronic properties of the fluorene structure allow for efficient charge transport in OFETs. Research indicates that incorporating this compound can improve the device performance significantly by enhancing mobility and stability .
- Organic Light Emitting Diodes (OLEDs): The incorporation of this compound into OLED materials has been shown to enhance light emission efficiency due to its favorable energy levels and high quantum efficiency .
Polymer Synthesis
This compound is instrumental in the synthesis of various polyelectrolytes and polymers:
- Poly[9,9-bis(3'-(N,N-dimethylamino)-propyl-2,7-fluorene)-alt-2,7-(9,9-dioctylfluorene)] (PFN): This polymer exhibits excellent charge transport properties and is used in organic photovoltaic cells .
- Poly{3-[2-[4,8-bis(2-ethylhexyloxy)-6-methyl-1,5-dithia-s-indacen-2-yl]-9-(3-dimethylamino-propyl)-7-methyl-9H-fluoren-9-yl]-propyl}-dimethylamine (PBN): This polymer demonstrates potential for use in advanced photonic applications due to its tunable optical properties .
Photonic Devices
Research has shown that this compound can be used in the development of photonic devices due to its ability to form stable films with desirable optical characteristics:
- Photonic Crystals: The compound's ability to self-organize into structured films makes it suitable for applications in photonic crystals where light manipulation is crucial .
Case Study 1: Organic Photovoltaics
A study conducted on the use of PFN synthesized from this compound demonstrated a significant increase in power conversion efficiency when integrated into organic photovoltaic cells. The results indicated an enhancement of up to 15% compared to traditional materials .
Case Study 2: OLED Performance
In a comparative analysis of OLED devices utilizing this compound versus conventional materials, researchers found that devices with this compound exhibited higher brightness and longer operational lifetimes. The improved performance was attributed to the efficient energy transfer mechanisms facilitated by the fluorene structure .
Mechanism of Action
The mechanism of action of 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine involves its ability to act as a building block for polyelectrolytes. These polyelectrolytes can form thin films that are used in various electronic devices. The molecular targets and pathways involved include the interaction of the polyelectrolytes with other components in the device, such as electrodes and active layers, to facilitate charge transport and improve device performance .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
Key Differences
Solubility: The dioctyl groups in the target compound enhance solubility in nonpolar solvents (e.g., toluene), whereas diphenyl analogues (e.g., ) exhibit lower solubility but higher thermal stability. The dimethylamino-propyl groups enable water solubility, critical for polyelectrolyte applications .
Reactivity in Polymerization :
- The target compound’s dioxaborolane groups participate in chain-growth Suzuki-Miyaura coupling , yielding polymers with controlled molecular weights (e.g., PDI ~1.1) .
- Brominated analogues (e.g., ) require additional borylation steps for polymerization.
Electronic Properties :
- Dioctylfluorene segments improve charge transport in OLEDs, achieving current efficiencies up to 27.8 cd/A .
- Diphenylfluorene derivatives (e.g., ) exhibit blue-shifted emission due to reduced conjugation length.
Research Findings
Optoelectronic Performance: Polymers derived from the target compound show maximum power efficiencies of 21.8 lm/W in red OLEDs, outperforming CBP-based devices (13.7 lm/W) . The dimethylamino groups reduce electron injection barriers, enhancing device efficiency .
Synthetic Advantages :
- Palladium-catalyzed polymerization (e.g., Pd₂(dba)₃) enables precise control over polymer chain length, critical for reproducibility .
Limitations :
- The compound’s bromine substituents may lead to side reactions (e.g., debromination) under harsh conditions .
Biological Activity
The compound in focus, 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine; 2-[9,9-dioctyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane , is a complex organic molecule with significant potential in various biological and material science applications. This article explores its biological activity based on existing literature and research findings.
Molecular Formula: C₃₈H₅₀Br₂B₂N₂O₄
Molecular Weight: 754.53 g/mol
CAS Number: 673474-73-2
Purity: ≥98% (by HPLC)
The biological activity of this compound is largely attributed to its structure as a fluorene derivative . Fluorene compounds are known for their electron-rich characteristics which enhance their interaction with biological systems. The presence of dimethylamino groups suggests potential cationic properties that may facilitate cellular uptake and interaction with biomolecules.
Anticancer Activity
Recent studies have indicated that fluorene derivatives exhibit promising anticancer properties. For instance:
- Study Findings:
- Case Study:
Antimicrobial Activity
Fluorene derivatives have also been investigated for their antimicrobial properties:
- Research Insights:
Photophysical Properties
The compound's photophysical characteristics make it suitable for applications in organic electronics:
- Optoelectronic Applications:
Data Table: Summary of Biological Activities
Q & A
Q. What strategies enhance the charge transport of Compound B in thin-film devices?
- Answer :
- Annealing : Heat treatment at 150°C for 10 min improves crystallinity (XRD FWHM reduced from 0.35° to 0.28°) .
- Blending with PCBM : Create a 1:1 composite to achieve hole mobility of 0.12 cm² V⁻¹ s⁻¹ (vs. 0.03 cm² V⁻¹ s⁻¹ for pure Compound B) .
Tables
Table 1 : Comparison of Suzuki-Miyaura Coupling Conditions for Compound B
| Catalyst | Solvent | Temp (°C) | Yield (%) | Reference |
|---|---|---|---|---|
| Pd(dppf)Cl₂ | Toluene | 110 | 65 | |
| Pd(PPh₃)₄ | DMF | 100 | 82 | |
| Pd(OAc)₂ | THF | 80 | 45 |
Table 2 : Key Spectroscopic Data for Compound A
| Technique | Observation | Interpretation |
|---|---|---|
| ¹H NMR (CDCl₃) | δ 2.1–2.3 (m, 12H, N–CH₃) | Confirms dimethylamino groups |
| HRMS-ESI | [M+H]⁺ = 589.09 | Matches theoretical mass |
| TGA | Decomposition at 210°C | Thermal stability threshold |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
